Metibride

• Molecular Formula: C18H18ClN3O2S2
• Molecular Weight: 407.9 g/mol
• IUPAC Name: 2-chloro-N,N-dimethyl-5-(3-methyl-2-phenylimino-1,3-thiazol-4-yl)benzenesulfonamide
• InChI: InChI=1S/C18H18ClN3O2S2/c1-21(2)26(23,24)17-11-13(9-10-15(17)19)16-12-25-18(22(16)3)20-14-7-5-4-6-8-14/h4-12H,1-3H3
• InChI Key: NRWBCTIORMNETF-UHFFFAOYSA-N
• SMILES: CN1C(=CSC1=NC2=CC=CC=C2)C3=CC(=C(C=C3)Cl)S(=O)(=O)N(C)C
• CAS No.: 77989-60-7

Description

METIBRIDE, known chemically as 2-Chloro-N,N-dimethyl-5-(3-methyl-2-(phenylimino)-4-thiazolin-4-yl)benzenesulfonamide, is a biochemical compound with a molecular formula of C18H18ClN3O2S2 . It is primarily used in research settings and is not intended for human or veterinary use .

Preparation Methods

Synthetic Routes and Reaction Conditions: The reaction conditions typically involve the use of organic solvents, controlled temperatures, and specific catalysts to ensure the desired chemical transformations .

Industrial Production Methods: Industrial production of METIBRIDE is generally carried out through custom synthesis due to its specialized nature. The process involves large-scale chemical reactions under controlled conditions to ensure high purity and yield. The compound is then purified and tested for quality before being made available for research purposes .

Chemical Reactions Analysis

Types of Reactions: METIBRIDE undergoes various chemical reactions, including:

Oxidation: this compound can be oxidized under specific conditions to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert this compound to its corresponding amine derivatives.

Substitution: this compound can participate in nucleophilic substitution reactions, where the chlorine atom is replaced by other nucleophiles.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Nucleophiles like amines or thiols are employed in substitution reactions.

Major Products: The major products formed from these reactions include sulfoxides, sulfones, amine derivatives, and substituted thiazoline compounds .

Scientific Research Applications

METIBRIDE has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent in organic synthesis and as a reference compound in analytical chemistry.

Biology: Employed in studies involving enzyme inhibition and protein interactions.

Medicine: Investigated for its potential therapeutic effects and as a lead compound in drug discovery.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of METIBRIDE involves its interaction with specific molecular targets, such as enzymes and receptors. It acts by binding to these targets and modulating their activity, leading to various biochemical effects. The pathways involved include inhibition of enzyme activity and alteration of signal transduction processes .

Comparison with Similar Compounds

METIBRIDE is unique due to its specific chemical structure and reactivity. Similar compounds include:

• 2-Chloro-N,N-dimethyl-5-(3-methyl-2-(phenylimino)-4-thiazolin-4-yl)benzenesulfonamide
• N,N-Dimethyl-5-(3-methyl-2-(phenylimino)-4-thiazolin-4-yl)benzenesulfonamide
• 2-Chloro-5-(3-methyl-2-(phenylimino)-4-thiazolin-4-yl)benzenesulfonamide

These compounds share structural similarities but differ in their reactivity and applications, highlighting the uniqueness of this compound .

Synthesis routes and methods I

Procedure details

8.52 g (0.02 mole) of 4-(4-chloro-3-dimethylsulfamoylphenyl)-3-methyl-2-phenyliminothiazolidin-4-ol in 100 ml of glacial acetic acid are heated at the boil for 3 hours, the solvent is distilled off and the residue is made to crystallize using water. Melting point 180° C.

Synthesis routes and methods II

Procedure details

4.8 g (0.01 mole) of 4-(4-chloro-3-chlorosulfonylphenyl)-3-methyl-2-phenylimino-4-thiazoline hydrobromide are added in portions to a mixture of 5 ml (about 0.05 mole) of 40% strength aqueous dimethylamine solution and 50 ml of methanol (or ethanol), with external cooling and stirring, at a rate such that the temperature as far as possible does not rise above 35° C. The reaction mixture is stirred for 14 hours at room temperature, the solvent is distilled off under a waterpump vacuum and the residue is crystallized under 50 ml of water, stirring with a magnetic stirrer. Colorless crystals; melting point 178°-181° C.